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Compound of Interest

Compound Name: 2-Isopropyl-5-methylpyrazine-d3

Cat. No.: B12377429 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the commercial availability and

technical application of 2-Isopropyl-5-methylpyrazine-d3, a deuterated isotopologue of the

naturally occurring pyrazine derivative. This document is intended for researchers in the fields

of analytical chemistry, food science, and pharmaceutical development who require a stable,

labeled internal standard for quantitative analysis.

Introduction
2-Isopropyl-5-methylpyrazine-d3 (CAS No. 1335401-30-3) is the deuterated form of 2-

Isopropyl-5-methylpyrazine (CAS No. 13925-05-8).[1][2][3][4][5][6][7] The non-deuterated

compound is a known flavor component found in a variety of roasted, cooked, and fermented

foods, contributing nutty, cocoa, and earthy aroma profiles.[5][6] In research and industrial

settings, the deuterated version serves as an invaluable internal standard for accurate

quantification of its non-deuterated counterpart in complex matrices using mass spectrometry-

based techniques such as Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid

Chromatography-Mass Spectrometry (LC-MS).[8] The stable isotope label ensures that the

internal standard co-elutes with the analyte of interest and experiences similar ionization

efficiency, leading to reliable and reproducible quantification.
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A number of chemical suppliers specialize in the provision of high-purity 2-Isopropyl-5-
methylpyrazine-d3 for research purposes. The following table summarizes the key information

for prominent suppliers.
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Supplier
CAS
Number

Molecular
Formula

Molecular
Weight

Purity Notes

MedChemEx

press

1335401-30-

3
C₈H₉D₃N₂ 139.21 >98%

For research

use only.[8][9]

[10][11]

InvivoChem
1335401-30-

3
C₈H₉D₃N₂ 139.21 Not specified

For research

use only.[12]

[13]

BOC

Sciences

13925-05-8

(non-

deuterated)

C₈H₁₂N₂ 136.20 >95%

While they

are a

prominent

supplier of

the non-

deuterated

form,

inquiries for

custom

synthesis of

the

deuterated

compound

may be

possible.[1][2]

Toronto

Research

Chemicals

Not specified Not specified Not specified Not specified

Specializes in

complex

organic small

molecules

and custom

synthesis.

Santa Cruz

Biotechnolog

y

Not specified Not specified Not specified Not specified

Offers a wide

range of

biochemicals

for research.

[14][15][16]
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Cayman

Chemical
Not specified Not specified Not specified Not specified

Supplier of

reference

standards

and research

chemicals.

Experimental Protocols
The primary application of 2-Isopropyl-5-methylpyrazine-d3 is as an internal standard in

quantitative analytical methods. Below is a generalized experimental protocol for its use in the

quantification of 2-Isopropyl-5-methylpyrazine in a food matrix sample using GC-MS.

Objective: To accurately quantify the concentration of 2-Isopropyl-5-methylpyrazine in a sample

matrix.

Materials:

Sample containing 2-Isopropyl-5-methylpyrazine

2-Isopropyl-5-methylpyrazine-d3 (Internal Standard)

Organic solvent (e.g., Dichloromethane, Hexane)

Anhydrous sodium sulfate

GC-MS system with a suitable capillary column (e.g., DB-5ms)

Procedure:

Preparation of Standard Solutions:

Prepare a stock solution of 2-Isopropyl-5-methylpyrazine-d3 in the chosen organic

solvent at a known concentration (e.g., 100 µg/mL).

Prepare a series of calibration standards by spiking a blank matrix extract with known

concentrations of native 2-Isopropyl-5-methylpyrazine and a fixed concentration of the 2-
Isopropyl-5-methylpyrazine-d3 internal standard.
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Sample Preparation:

Homogenize the sample matrix.

Extract the analytes from a known amount of the homogenized sample using an

appropriate extraction technique (e.g., solvent extraction, solid-phase microextraction).

Prior to extraction, spike the sample with a known amount of the 2-Isopropyl-5-
methylpyrazine-d3 internal standard stock solution.

Dry the extract over anhydrous sodium sulfate and concentrate to a final volume.

GC-MS Analysis:

Inject an aliquot of the prepared sample extract and the calibration standards into the GC-

MS system.

Use an appropriate temperature program for the GC oven to achieve chromatographic

separation of the analytes.

Operate the mass spectrometer in Selected Ion Monitoring (SIM) mode to monitor

characteristic ions for both the native analyte and the deuterated internal standard.

m/z for 2-Isopropyl-5-methylpyrazine (analyte)

m/z for 2-Isopropyl-5-methylpyrazine-d3 (internal standard)

Data Analysis:

Integrate the peak areas for the selected ions of both the analyte and the internal

standard.

Calculate the response ratio (analyte peak area / internal standard peak area) for each

calibration standard and the sample.

Construct a calibration curve by plotting the response ratio against the concentration of the

native analyte in the calibration standards.
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Determine the concentration of 2-Isopropyl-5-methylpyrazine in the sample by

interpolating its response ratio on the calibration curve.

Visualizations
Experimental Workflow for Quantification using an Internal Standard
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Caption: Workflow for quantitative analysis using an internal standard.
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Logical Relationship of Analyte and Internal Standard in Mass Spectrometry

Gas Chromatography

Mass Spectrometry

Co-elution of Analyte and Internal Standard

Analyte
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Caption: Analyte and Internal Standard relationship in GC-MS.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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